2-{[(Pyridin-4-yl)methyl]sulfanyl}ethan-1-amine

• CAS No.: 57667-43-3
• Molecular Formula: C8H12N2S
• Molecular Weight: 168.26 g/mol
• IUPAC Name: 2-(pyridin-4-ylmethylsulfanyl)ethanamine
• InChI: InChI=1S/C8H12N2S/c9-3-6-11-7-8-1-4-10-5-2-8/h1-2,4-5H,3,6-7,9H2
• InChI Key: GPYVSYAHJNHLFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1CSCCN

Description

2-{[(Pyridin-4-yl)methyl]sulfanyl}ethan-1-amine is a useful research compound. Its molecular formula is C8H12N2S and its molecular weight is 168.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

34.1 g of sodium hydroxide was dissolved in 500 ml of ethanol under an argon atmosphere and 48.6 g of 2-mercaptoethanamine hydrochloride and 35 g of 4-chloromethylpyridine pyridine hydrochloride were added with ice bath cooling. The reaction mixture was allowed to warm to room temperature over 2 hours, was concentrated, diluted with 300 ml of water and was extracted with 3×150 ml of dichloromethane. The combined organic layers were washed with 100 ml of saturated brine, dried over potassium carbonate and were evaporated to a dark oil which was distilled. The fractions bp 120°-130° C./0.1 mm amounted to 30.68 g (85%) of 2-[[(4-pyridyl)methyl]thio]ethanamine.